Cas no 2171155-30-7 ((2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-methylpentanoic acid)

• Product Name: (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-methylpentanoic acid
• CAS No: 2171155-30-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5766408
• PubChem ID: 165570576
• Update Time: 2025-10-30

(2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}-4-methylpentanoic acid
• EN300-1522214
• 2171155-30-7
• (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-methylpentanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(2)13-22(24(30)31)27-23(29)14-26(11-12-26)28-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t22-/m1/s1
• InChI Key： PTQGZMYPPDGTEC-JOCHJYFZSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@@H](C(=O)O)CC(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-methylpentanoic acid

Recent Advances in the Study of (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-methylpentanoic acid (CAS: 2171155-30-7)

The compound (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-methylpentanoic acid (CAS: 2171155-30-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropylacetamido and fluorenylmethoxycarbonyl (Fmoc) groups, serves as a critical intermediate in the synthesis of peptide-based therapeutics and proteolysis-targeting chimeras (PROTACs). Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted protein degradation strategies and novel peptide inhibitors.

One of the key findings from recent research highlights the role of this compound in facilitating the synthesis of cyclic peptides with enhanced stability and bioavailability. The cyclopropyl ring in the structure contributes to conformational rigidity, which is advantageous for improving binding affinity to target proteins. Additionally, the Fmoc-protected amino group allows for efficient solid-phase peptide synthesis (SPPS), making it a versatile building block for combinatorial chemistry approaches. Researchers have successfully utilized this compound to generate libraries of cyclic peptides with potential therapeutic applications in oncology and infectious diseases.

Another significant advancement involves the incorporation of (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-methylpentanoic acid into PROTAC molecules. These bifunctional molecules are designed to recruit E3 ubiquitin ligases to target proteins, leading to their degradation via the ubiquitin-proteasome system. Recent studies have demonstrated that the cyclopropylacetamido moiety enhances the pharmacokinetic properties of PROTACs, including improved cell permeability and metabolic stability. This has opened new avenues for the development of PROTACs targeting previously "undruggable" proteins, such as transcription factors and scaffolding proteins.

In addition to its applications in peptide and PROTAC synthesis, recent investigations have explored the compound's potential as a standalone therapeutic agent. Preliminary in vitro studies suggest that it may exhibit inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, one study reported moderate inhibition of interleukin-1β converting enzyme (ICE), indicating potential utility in treating inflammatory disorders. However, further optimization and in vivo validation are required to assess its therapeutic efficacy and safety profile.

Despite these promising developments, challenges remain in the large-scale production and purification of (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-methylpentanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. For example, a novel catalytic asymmetric synthesis method was reported, achieving high enantiomeric purity (>99% ee) and scalability. Such advancements are critical for enabling broader adoption of this compound in both academic and industrial research settings.

In conclusion, (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-4-methylpentanoic acid (CAS: 2171155-30-7) represents a versatile and valuable tool in modern drug discovery. Its applications span peptide therapeutics, PROTAC development, and potential standalone therapies, underpinned by recent breakthroughs in synthetic chemistry and mechanistic understanding. Future research should focus on expanding its utility, addressing scalability challenges, and exploring novel biological targets to fully realize its potential in the chemical biology and pharmaceutical industries.